molecular formula C10H17ClN4O B2473069 3-(3-Cyclopropylpyrrolidin-2-yl)-4-methyl-1H-1,2,4-triazol-5-one;hydrochloride CAS No. 2375274-33-0

3-(3-Cyclopropylpyrrolidin-2-yl)-4-methyl-1H-1,2,4-triazol-5-one;hydrochloride

Cat. No. B2473069
CAS RN: 2375274-33-0
M. Wt: 244.72
InChI Key: MHVRKEDOOVRKPI-UHFFFAOYSA-N
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Description

3-(3-Cyclopropylpyrrolidin-2-yl)-4-methyl-1H-1,2,4-triazol-5-one;hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of the triazolone family and has been extensively studied for its unique properties and potential applications in medicine, agriculture, and materials science.

Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

1,2,4-triazoles, including derivatives like 3-(3-Cyclopropylpyrrolidin-2-yl)-4-methyl-1H-1,2,4-triazol-5-one; hydrochloride, have shown significant potential in medicinal chemistry due to their biological activities. These compounds are synthesized through various chemical reactions and have been incorporated into a range of clinical drugs, displaying diverse pharmacological properties. For instance, 1,2,4-triazoles play a vital role in anti-migraine, antiviral, anticancer, anxiolytic, anticonvulsant, anti-hypnotic, and aromatase inhibitory medications (Prasad et al., 2021).

Antifungal and Antituberculosis Properties

A series of 3-[1,2,4]triazol-5-yl 4-thiazolidinones derivatives have been synthesized and demonstrated potent antifungal and antituberculosis activities. Among these, certain compounds exhibited minimal inhibitory concentrations (MICs) of 4 µg/mL or less against Mycobacterium tuberculosis and showed fungicidal effects against Candida albicans and Cryptococcus neoformans, highlighting their potential in treating infectious diseases (El Bialy et al., 2011).

Solubility and Pharmacokinetics

The solubility and pharmacokinetics of novel compounds in the 1,2,4-triazole class are critical for their effectiveness as drugs. A study on a potential antifungal compound from this class revealed insights into its solubility in different solvents, crucial for its biological availability and effectiveness (Volkova et al., 2020).

Structural Analysis for Anticancer Activity

1,2,4-Triazoles have also been analyzed for their anticancer properties. Structural and molecular docking studies of specific derivatives have shown interactions with the EGFR kinase domain ATP binding site, suggesting their potential role in cancer treatment (Kaczor et al., 2013).

properties

IUPAC Name

3-(3-cyclopropylpyrrolidin-2-yl)-4-methyl-1H-1,2,4-triazol-5-one;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N4O.ClH/c1-14-9(12-13-10(14)15)8-7(4-5-11-8)6-2-3-6;/h6-8,11H,2-5H2,1H3,(H,13,15);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MHVRKEDOOVRKPI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=NNC1=O)C2C(CCN2)C3CC3.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H17ClN4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.72 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(3-Cyclopropylpyrrolidin-2-yl)-4-methyl-1H-1,2,4-triazol-5-one;hydrochloride

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